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Compound of Interest

Compound Name: Methyl 2-(hydroxyamino)acetate

Cat. No.: B12952994

Get Quote

\ J

Technical Guide: Methyl 2-

(hydroxyamino)acetate

Advanced Characterization, Synthesis, and Application
Protocols

Part 1: Executive Summary & Strategic Utility

Methyl 2-(hydroxyamino)acetate (commonly referred to as Methyl N-hydroxyglycinate) is a
specialized amino acid derivative characterized by the presence of a secondary hydroxylamine

moiety (

) at the

-position. Unlike standard amino esters, this compound serves as a critical "switch” scaffold in
peptidomimetic drug design, allowing for the introduction of hydrogen bond donors/acceptors
that deviate from the classical Ramachandran plot space.[1]

Core Utility:
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o Peptidomimetics: Precursor for N-hydroxy peptides, which exhibit resistance to proteolytic
degradation.[1]

» Metal Chelation: Acts as a bidentate ligand precursor for siderophore mimics (e.g., Amavadin
analogues).[1]

e Synthetic Versatility: Serves as a nitrone precursor via oxidation, enabling 1,3-dipolar
cycloaddition strategies.[1]

Critical Advisory: This compound is thermodynamically unstable in its free base form, prone to
oxidation and spontaneous cyclization.[1] This guide prioritizes the hydrochloride salt form for
isolation and storage.[1]

Part 2: Chemical Identity & Physical Properties

Chemical Identification
Parameter Detail

IUPAC Name Methyl 2-(hydroxyamino)acetate

Methyl N-hydroxyglycinate; N-Hydroxyglycine
Common Synonyms
methyl ester

Not widely listed as free base (Generic N-
CAS Number hydroxy esters: 61295-92-9 for cyano-

analogues)

Molecular Formula

105.09 g/mol (Free Base); ~141.55 g/mol (HCI

Molecular Weight
Salt)

SMILES COC(=0)CN(O)

Physical Property Profile

Note: Data below synthesizes experimental observations for the class of N-hydroxy amino acid
esters, as specific literature values for the methyl ester are often protocol-dependent.
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Property

Value | Description

Context & Causality

Physical State (Free Base)

Pale yellow viscous oil

High viscosity due to

intermolecular H-bonding (

).

Physical State (HCI Salt)

White to off-white hygroscopic
solid

lonic lattice stabilizes the

amine, preventing oxidation.[1]

Melting Point (HCI Salt)

~145-150 °C (Decomposes)

Typical for short-chain amino
ester salts; decomposition
driven by decarboxylation or

cyclization.

Solubility

High: Water, MeOH, DMSO,
DMFLow: Hexanes, Et20

Polar hydroxylamine group
dominates solvation

energetics.[1]

pKa (Conjugate Acid)

~3.5-4.0

Significantly lower than glycine
methyl ester (~7.[1]6) due to
the electron-withdrawing

oxygen on nitrogen.[1]

Stability

Low (Free Base)

Rapidly oxidizes to nitrones in
air; cyclizes to
diketopiperazines (DKP).[1]

Part 3: Synthesis & Fabrication Protocols
Strategic Route Selection

Two primary pathways exist. Method A (Nucleophilic Substitution) is preferred for scale and

simplicity.[1] Method B (Oxime Reduction) is reserved for cases where enantioselectivity is

required (for substituted analogues).[1]
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Figure 1: Comparison of synthetic routes. Method A is the standard laboratory protocol.

Protocol: Nucleophilic Substitution (Method A)

Objective: Synthesize Methyl 2-(hydroxyamino)acetate hydrochloride on a 10 mmol scale.

Reagents:

Methyl bromoacetate (1.53 g, 10 mmol)[1]

» Hydroxylamine hydrochloride (2.08 g, 30 mmol) [3.0 eq excess essential to prevent over-

alkylation][1]

o Triethylamine (Et

N) or Sodium Acetate[1]

e Solvent: Methanol (anhydrous)[1]

Step-by-Step Methodology:

e Preparation: Dissolve Hydroxylamine HCI (30 mmol) in Methanol (20 mL) at 0°C.

o Neutralization: Add Et
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N (30 mmol) dropwise. A white precipitate (
) will form.[1] Stir for 15 min.

o Addition: Add Methyl bromoacetate (10 mmol) dropwise to the hydroxylamine slurry at 0°C.

o Mechanism:[1] The free hydroxylamine acts as the nucleophile, displacing bromide via

[1]

» Reaction: Allow to warm to Room Temperature (RT) and stir for 12—18 hours. Monitor via
TLC (stain with Ninhydrin; product turns red/brown).[1]

e Workup (Critical):
o Evaporate Methanol under reduced pressure (keep bath <40°C).[1]
o Resuspend residue in dry Diethyl Ether (

).[1] The product salt may precipitate, or impurities will.[1]

o Purification: Flash chromatography is difficult due to polarity.[1] Preferred method is
crystallization as the hydrochloride salt from MeOH/Et

O.[1]
Validation Criteria:
e HNMR (DMSO-d
):
3.65 (s, 3H,
), 3.85 (s, 2H,
), 9.5-10.5 (br,

).[1]

o Absence of: Tri-alkylated byproducts (check for multiple
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signals).

Part 4: Stability & Handling Logic

The "Achilles' heel" of N-hydroxy amino esters is their tendency to self-condense. Unlike simple
amino esters, the N-hydroxy group adds a layer of redox instability.[1]

Degradation Pathways

Methyl N-hydroxyglycinate
(Free Base)

Oxidation (Air/O2) Self-Condensation

-2 MeOH

Nitrone Species N,N'-Dihydroxy-DKP

(CH2=N(0O)-COOMEe) (Diketopiperazine)

Click to download full resolution via product page

Figure 2: Primary degradation pathways. DKP formation is irreversible.[1]

Storage Protocol

e Form: Store exclusively as the Hydrochloride (HCI) or Tosylate (TSOH) salt.
» Conditions: -20°C, under Argon/Nitrogen atmosphere. Desiccator required (hygroscopic).[1]
¢ Shelf Life:

o Free Base:[1] < 24 hours (use immediately).[1]

o HCI Salt: 6-12 months if dry.[1]

Part 5: Applications in Drug Discovery
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N-Hydroxy Peptides
The incorporation of this monomer into a peptide backbone creates a hydroxamic acid linkage (
).
o Effect: The N-OH group can chelate metalloprotease active site ions (e.g.,
in MMPs).[1]

e Protocol: Coupling requires specialized reagents.[1] Standard EDC/HOBt can cause O-
acylation.[1]

o Recommended: Use HATU or PyBOP with pre-activation to favor N-acylation.[1]

Siderophore Mimicry (Amavadin)

Methyl N-hydroxyglycinate is a structural synthon for Amavadin, a natural vanadium complex
found in Amanita mushrooms.[1]

¢ Mechanism: The hydroxylamine nitrogen and the carboxylate oxygen form a stable 5-
membered chelate ring with early transition metals (V, Mo).[1]

References
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coordination. ResearchGate.
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e PubChem Compound Summary.Ethyl 2-cyano-2-(hydroxyimino)acetate (Oxyma).[3] (Cited
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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Contact our Ph.D. Support Team for a compatibility check
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